Cas no 154080-04-3 (2-Fluoro-4-isopropoxyaniline)

• Product Name: 2-Fluoro-4-isopropoxyaniline
• CAS No: 154080-04-3
• MF: C₉H₁₂FNO
• MW: 169.196085929871
• MDL: MFCD15209543
• CID: 3047681
• PubChem ID: 3756384
• Update Time: 2025-07-30

2-Fluoro-4-isopropoxyaniline Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-isopropoxyaniline
• 154080-04-3
• Benzenamine, 2-fluoro-4-(1-methylethoxy)-
• BS-31061
• 851-613-2
• 4-Isopropoxy-2-fluoroaniline
• 2-fluoro-4-(propan-2-yloxy)aniline
• DTXSID701283210
• 2-fluoro-4-propan-2-yloxyaniline
• AKOS010944004
• 2-Fluoro-4-(1-methylethoxy)benzenamine
• DB-134787
• MFCD15209543
• BUPRTGYJYJWLSK-UHFFFAOYSA-N
• EGA08004
• EN300-59099
• G30113
• Z839157364
• SCHEMBL6305238

• MDL： MFCD15209543
• Inchi： 1S/C9H12FNO/c1-6(2)12-7-3-4-9(11)8(10)5-7/h3-6H,11H2,1-2H3
• InChI Key： BUPRTGYJYJWLSK-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)OC(C)C)N

Computed Properties

• Exact Mass: 169.090292168Da
• Monoisotopic Mass: 169.090292168Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.3Ų